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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619388 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

ARM165 based on general best practices for potent, powdered research compounds. A

specific Safety Data Sheet (SDS) for ARM165 was not available at the time of writing. It is

imperative to obtain and review the official SDS from your supplier before any handling,

storage, or disposal of this compound. The information herein should be used to supplement,

not replace, a thorough risk assessment and adherence to your institution's safety protocols.

ARM165 is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) that degrades

PIK3CG proteins and is utilized in preclinical research, particularly in the study of acute myeloid

leukemia (AML). As a potent, bioactive small molecule intended for research use only, it

requires careful handling to ensure personnel safety and experimental integrity.

Personal Protective Equipment (PPE) for Handling
ARM165
Appropriate PPE is the final and a critical barrier against exposure. The following table

summarizes the recommended PPE for handling ARM165, particularly when in its powdered

form.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powdered form outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of fine

particles.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer pair

should be changed

immediately upon

contamination or at regular

intervals.

Eye Protection Safety Goggles

Use chemical splash goggles

that provide a complete seal

around the eyes to protect

against splashes and airborne

particles.

Body Protection Laboratory Coat

A dedicated, long-sleeved

laboratory coat should be

worn. Consider a disposable

gown over the lab coat for

added protection during

weighing and reconstitution.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

mandatory in a laboratory

setting to protect against spills

and falling objects.

Experimental Protocol: Reconstitution of Powdered
ARM165
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This protocol outlines the steps for safely reconstituting lyophilized ARM165 for in vitro or in

vivo studies. ARM165 is reportedly soluble in DMSO, PEG300/PEG400, and Tween 80.

Materials:

Vial of powdered ARM165

Appropriate solvent (e.g., sterile DMSO)

Sterile, disposable syringes and needles

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (as specified in the table above)

Procedure:

Preparation:

Don all required PPE.

Perform all manipulations within a certified chemical fume hood or biological safety

cabinet.

Allow the vial of ARM165 to equilibrate to room temperature before opening to prevent

condensation.

Briefly centrifuge the vial to ensure all powder is at the bottom.

Solvent Addition:

Using a sterile syringe and needle, carefully draw up the calculated volume of the desired

solvent (e.g., DMSO).
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Slowly add the solvent to the vial of ARM165, directing the stream down the side of the

vial to avoid aerosolizing the powder.

Dissolution:

Gently swirl the vial to dissolve the compound. If necessary, vortex briefly.

Visually inspect the solution to ensure complete dissolution before proceeding.

Aliquoting and Storage:

Once fully dissolved, draw up the solution and aliquot it into sterile microcentrifuge tubes

for storage.

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store stock solutions as recommended: -80°C for up to 6 months or -20°C for up to 1

month, protected from light.[1]

Avoid repeated freeze-thaw cycles.

Operational Workflow for Handling ARM165
The following diagram illustrates the key logistical and safety steps for handling ARM165 from

receipt to disposal.
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Caption: Workflow for the safe handling of ARM165.

Disposal Plan
All waste generated from the handling of ARM165 must be considered hazardous.
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Solid Waste: All contaminated solid waste, including empty vials, pipette tips, gloves, and

disposable lab coats, should be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Unused or waste solutions of ARM165 should be collected in a clearly labeled,

sealed hazardous waste container for liquid chemical waste. Do not dispose of down the

drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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